5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate

• IUPAC Name: 5-O-benzyl 2-O-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate
• InChI: InChI=1S/C17H24N2O5/c1-17(2,3)24-16(21)19-10-9-18(11-12-23-19)15(20)22-13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3
• InChI Key: UYHGJISLQLUZPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CCO1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H24N2O5
• Molecular Weight: 336.4 g/mol

Description

“5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate” is a chemical compound. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of “this compound” involves several steps. The reaction conditions include the use of caesium carbonate in dimethyl sulfoxide at 60℃ for 12 hours in an inert atmosphere. The starting materials, benzyl bis-(2-chloroethyl)carbamate and N-Boc-hydroxylamine, are dissolved in anhydrous DMSO. After the reaction, the mixture is cooled and diluted with Et2O and water. The phases are separated and the aqueous layer is extracted with Et2O. The combined organic layers are washed with brine and dried over MgSO4. The drying agent is removed by filtration and the solvent is evaporated under reduced pressure. The residue is purified by flash chromatography to give the final product.

Molecular Structure Analysis

The molecular formula of “this compound” is C17H24N2O5. The molecular weight is 336.38.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” have been described in the Synthesis Analysis section above.

Physical And Chemical Properties Analysis

The boiling point and other physical and chemical properties of “this compound” are not specified in the available resources.

Scientific Research Applications

Synthesis and Applications in Organic Chemistry

• Chiral Auxiliary and Dipeptide Synthesis : Tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, a compound related to 5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate, has been used as a chiral auxiliary in organic synthesis. This compound has been employed in dipeptide synthesis, demonstrating its utility in organic chemistry and peptide synthesis (Studer, Hintermann, & Seebach, 1995).

• Asymmetric Synthesis : A novel strategy for the asymmetric synthesis of orthogonally functionalized compounds using tert-butyl 2-N-benzyl-N-alpha-methylbenzylamino-5-methoxycarbonylmethylcyclopentane-1-carboxylate, a related compound, has been reported. This demonstrates the potential of such compounds in complex, asymmetric organic syntheses (Garrido et al., 2004).

• Synthesis of Potent CCR2 Antagonists : Benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, a structurally related compound, was synthesized as an essential intermediate for potent CCR2 antagonists. This highlights the role of such compounds in the development of pharmaceutical intermediates (Campbell et al., 2009).

• Antimicrobial Activity : Microwave-assisted synthesis of pyrrolidine derivatives, including 2-Benzyl-tert-butylpyrrolidine-1,2-dicarboxylate, has shown potential in producing compounds with antimicrobial activity. This indicates the biomedical applications of these compounds (Sreekanth & Jha, 2020).

• Corrosion Inhibition : Studies on the corrosion inhibition performance of molecules containing the tert-butyl benzyl group on mild steel in acid media showcase the application of these compounds in industrial and material sciences. This expands the scope of their application beyond biomedicine and organic chemistry (Chaitra, Mohana, & Tandon, 2018).

Safety and Hazards

The safety and hazards of “5-Benzyl 2-tert-butyl 1,2,5-oxadiazepane-2,5-dicarboxylate” are not specified in the available resources.